Cas no 5042-97-7 (6-chloronaphthalene-2-carboxylic acid)

6-Chloronaphthalene-2-carboxylic acid is a chlorinated naphthalene derivative with a carboxylic acid functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its chlorinated aromatic structure enhances reactivity in electrophilic substitution and coupling reactions, while the carboxylic acid group allows for further functionalization via esterification, amidation, or reduction. The compound exhibits good thermal stability and solubility in common organic solvents, facilitating its use in multistep synthetic routes. Its rigid naphthalene backbone contributes to the structural diversity of target molecules, making it valuable for applications in material science and fine chemical manufacturing.

6-chloronaphthalene-2-carboxylic acid structure

5042-97-7 structure

Product Name:6-chloronaphthalene-2-carboxylic acid

CAS No:5042-97-7

MF:C₁₁H₇ClO₂

MW:206.62508225441

MDL:MFCD11848443

CID:364907

PubChem ID:13288327

Update Time:2025-06-09

6-chloronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-2-naphthoic acid
- 2-Naphthalenecarboxylic acid, 6-chloro-
- 6-chloronaphthalene-2-carboxylic acid
- AK146040
- 6-Chloro-naphthalene-2-carboxylic acid
- SRISHMVSUHENAI-UHFFFAOYSA-N
- FCH1406743
- AX8264984
- 5042-97-7
- DS-8447
- DTXSID60534891
- Z1269195673
- SCHEMBL743388
- CS-W022478
- EN300-211915
- C75360
- MFCD11848443
- A871566
- 6-Chloro-2-naphthoicacid
- AKOS022186351
- SY115433
- DB-333485
- MDL： MFCD11848443
- Inchi： 1S/C11H7ClO2/c12-10-4-3-7-5-9(11(13)14)2-1-8(7)6-10/h1-6H,(H,13,14)
- InChI Key： SRISHMVSUHENAI-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=CC(C(=O)O)=CC=C2C=1

Computed Properties

Exact Mass: 206.01351
Monoisotopic Mass: 206.0134572g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 37.3

Experimental Properties

Color/Form: No data avaiable
Density: 1.4±0.1 g/cm3
Melting Point: No data available
Boiling Point: 366.6±17.0 °C at 760 mmHg
Flash Point: 175.5±20.9 °C
PSA: 37.3
Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-chloronaphthalene-2-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-chloronaphthalene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EL511-200mg	6-chloronaphthalene-2-carboxylic acid	5042-97-7	95+%	200mg	665.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EL511-50mg	6-chloronaphthalene-2-carboxylic acid	5042-97-7	95+%	50mg	272.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EL511-1g	6-chloronaphthalene-2-carboxylic acid	5042-97-7	95+%	1g	2007.0CNY	2021-07-12
Chemenu	CM140241-1g	6-chloro-2-naphthoic acid	5042-97-7	95%	1g	$626	2021-08-05
Chemenu	CM140241-1g	6-chloro-2-naphthoic acid	5042-97-7	95%	1g	$284	2024-07-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C849164-50mg	6-Chloro-2-naphthoic acid	5042-97-7	95%	50mg	1,071.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EL511-100mg	6-chloronaphthalene-2-carboxylic acid	5042-97-7	95+%	100mg	1224CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EL511-250mg	6-chloronaphthalene-2-carboxylic acid	5042-97-7	95+%	250mg	2937CNY	2021-05-08
abcr	AB441848-250 mg	6-Chloro-2-naphthoic acid, 95%; .	5042-97-7	95%	250mg	€187.00	2023-05-18
abcr	AB441848-1 g	6-Chloro-2-naphthoic acid, 95%; .	5042-97-7	95%	1g	€441.50	2023-05-18